Cas no 1806513-61-0 (Methyl 3-bromo-5-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 3-bromo-5-(3-bromopropanoyl)benzoate
• CAS No: 1806513-61-0
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4950926
• Update Time: 2025-05-22

Methyl 3-bromo-5-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(3-bromopropanoyl)benzoate

• Inchi： 1S/C11H10Br2O3/c1-16-11(15)8-4-7(5-9(13)6-8)10(14)2-3-12/h4-6H,2-3H2,1H3
• InChI Key： ITKONKJDKLZVEL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-5-(3-bromopropanoyl)benzoate

Methyl 3-bromo-5-(3-bromopropanoyl)benzoate: A Comprehensive Overview

Methyl 3-bromo-5-(3-bromopropanoyl)benzoate, identified by the CAS number 1806513-61-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The compound's name itself provides insight into its structure: it is a methyl ester of a benzoic acid derivative substituted with bromine atoms at specific positions, along with a propanoyl group that also contains a bromine substituent.

The synthesis of Methyl 3-bromo-5-(3-bromopropanoyl)benzoate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in assembling the brominated aromatic ring and the propanoyl side chain. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

One of the most promising areas of application for this compound is in drug discovery. The presence of multiple bromine atoms introduces unique electronic and steric properties to the molecule, which can be exploited in designing bioactive compounds. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases. This suggests that Methyl 3-bromo-5-(3-bromopropanoyl)benzoate could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical potential, this compound has also found relevance in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. For example, researchers have reported that derivatives of this compound can act as highly selective sensors for heavy metal ions in aqueous environments. This property makes it a valuable tool in environmental monitoring and remediation efforts.

The environmental impact and safety profile of Methyl 3-bromo-5-(3-bromopropanoyl)benzoate are critical considerations for its industrial use. Recent toxicological studies have provided insights into its acute and chronic toxicity profiles, as well as its potential for bioaccumulation and degradation in natural systems. These studies are essential for ensuring that the compound's use aligns with regulatory standards and contributes to sustainable practices.

In conclusion, Methyl 3-bromo-5-(3-bromopropanoyl)benzoate (CAS No. 1806513-61-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in shaping future innovations.